Cas no 2171540-67-1 (1-(3-cyanophenyl)azetidine-2-carboxamide)

• Product Name: 1-(3-cyanophenyl)azetidine-2-carboxamide
• CAS No: 2171540-67-1
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6120961
• PubChem ID: 165786061
• Update Time: 2025-10-29

1-(3-cyanophenyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyanophenyl)azetidine-2-carboxamide
• 2171540-67-1
• EN300-1281686

• Inchi： 1S/C11H11N3O/c12-7-8-2-1-3-9(6-8)14-5-4-10(14)11(13)15/h1-3,6,10H,4-5H2,(H2,13,15)
• InChI Key： GHNKTOSFQKGIPT-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=CC=C(C#N)C=1)N

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(3-cyanophenyl)azetidine-2-carboxamide

Comprehensive Guide to 1-(3-cyanophenyl)azetidine-2-carboxamide (CAS No. 2171540-67-1): Properties, Applications, and Market Insights

1-(3-cyanophenyl)azetidine-2-carboxamide (CAS No. 2171540-67-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine-2-carboxamide core and 3-cyanophenyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "1-(3-cyanophenyl)azetidine-2-carboxamide synthesis", "CAS 2171540-67-1 applications", and "azetidine derivatives in medicine", reflecting the growing interest in this molecule.

The molecular structure of 1-(3-cyanophenyl)azetidine-2-carboxamide combines a four-membered azetidine ring with a carboxamide functional group, making it a versatile intermediate in organic synthesis. Its 3-cyanophenyl moiety enhances its reactivity and binding affinity, which is particularly valuable in the development of bioactive compounds. Recent studies highlight its role in targeting specific enzymes and receptors, aligning with trends in precision medicine and small-molecule therapeutics. These properties make it a subject of interest for queries such as "azetidine carboxamide derivatives" and "cyanophenyl compounds in drug design".

In the pharmaceutical sector, 1-(3-cyanophenyl)azetidine-2-carboxamide is explored for its potential in treating neurological and metabolic disorders. The compound's ability to modulate protein-protein interactions has led to investigations into its use for neurodegenerative diseases and diabetes management. These applications resonate with current healthcare trends, where searches for "new drug candidates for Alzheimer's" and "small molecules for metabolic syndrome" are on the rise. Additionally, its stability and solubility profile make it a candidate for formulation optimization, a key focus area in modern pharma.

From a synthetic chemistry perspective, CAS 2171540-67-1 serves as a building block for more complex structures. Its azetidine ring is a valuable motif in medicinal chemistry due to its constrained geometry, which can improve drug selectivity. Researchers often look for "efficient synthesis of azetidine carboxamides" or "cyanophenyl functionalization techniques", underscoring the demand for innovative synthetic routes. Recent advancements in catalysis and green chemistry have further enhanced the accessibility of this compound, aligning with industry shifts toward sustainable practices.

The market for 1-(3-cyanophenyl)azetidine-2-carboxamide is expanding, driven by its applications in drug discovery and material science. Suppliers and manufacturers are increasingly listing this compound in response to queries like "buy 1-(3-cyanophenyl)azetidine-2-carboxamide" and "CAS 2171540-67-1 suppliers". Its role in high-throughput screening and combinatorial chemistry also contributes to its commercial demand. As the pharmaceutical industry continues to prioritize targeted therapies, the relevance of this compound is expected to grow.

In summary, 1-(3-cyanophenyl)azetidine-2-carboxamide (CAS No. 2171540-67-1) is a multifaceted compound with significant potential in research and industry. Its structural features, combined with emerging applications in healthcare and sustainable chemistry, make it a topic of enduring interest. For those exploring "azetidine-based drug candidates" or "innovative chemical intermediates", this compound represents a promising avenue for future developments.